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Introduction

Kassinin, a tachykinin peptide originally isolated from the skin of the African frog Kassina
senegalensis, belongs to a family of neuropeptides characterized by a common C-terminal
sequence.[1] Tachykinins, including Kassinin, exert their effects by binding to G-protein
coupled receptors, primarily the neurokinin 1 (NK1) and neurokinin 2 (NK2) receptors.[1][2] The
activation of these receptors has been shown to modulate the release of various
neurotransmitters and hormones, including somatostatin. Somatostatin is a critical regulatory
hormone that inhibits the secretion of numerous other hormones, including growth hormone,
insulin, and glucagon.[3][4]

The effect of Kassinin on somatostatin release can be tissue-specific, with studies
demonstrating both stimulatory and inhibitory actions. For instance, in the porcine ileum,
tachykinins have been shown to potently stimulate somatostatin release, an effect mediated by
NK1 receptors and partially involving cholinergic neurons.[5][6] Conversely, in the isolated
perfused rat stomach, Kassinin and other tachykinins have been observed to inhibit
somatostatin release.[7] This highlights the importance of the experimental model in studying
the effects of Kassinin.

These application notes provide a detailed protocol for an in vitro assay to measure Kassinin-
induced somatostatin release, primarily focusing on isolated pancreatic islets and enteric
neuron cultures. Methodologies for sample preparation and quantification of somatostatin by
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Radioimmunoassay (RIA) and Enzyme-Linked Immunosorbent Assay (ELISA) are also
detailed.

Signaling Pathway of Kassinin-Induced
Somatostatin Release

Kassinin binds to and activates tachykinin receptors (NK1R and NK2R), which are coupled to
the Gqg/11 protein. This activation initiates a signaling cascade involving the activation of
Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (P1P2)
into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum,
triggering the release of stored intracellular calcium (Ca2+). The resulting increase in cytosolic
Ca2+ is a key signal for the exocytosis of somatostatin-containing vesicles.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1673302?utm_src=pdf-body
https://www.benchchem.com/product/b1673302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Islet Isolation

Pre-incubation

Kassinin

Tachykinin Receptor
(NK1R/NK2R)

Activates

Gq Protein

Activates

Endoplasmic
Reticulum

Ca2* Release

Somatostatin
Exocytosis

Somatostatin
Quantification
(RIA or ELISA)

Kassinin Stimulation
(60 min)

Supernatant
Collection

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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